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Cat. No.: B1599342

For Researchers, Scientists, and Drug Development Professionals

Yttria-stabilized zirconia (YSZ) is a ceramic material with a uniqgue combination of mechanical
strength, thermal stability, ionic conductivity, and optical properties. This guide provides a
comprehensive overview of the core properties of YSZ, detailed experimental protocols for their
characterization, and visual representations of key concepts and workflows.

Crystal Structure and Phase Transformations

Pure zirconium dioxide (ZrOz) exhibits a monoclinic crystal structure at room temperature.[1][2]
Upon heating, it undergoes phase transformations to a tetragonal structure at approximately
1173°C and a cubic structure at around 2370°C.[1] These phase transitions are accompanied
by significant volume changes, which can lead to cracking and mechanical failure of the
material.[1]

The addition of yttrium oxide (Y203), or yttria, stabilizes the tetragonal or cubic phase at room
temperature, mitigating these destructive transformations.[1][3] The yttrium cations (Y3*)
substitute the zirconium cations (Zr4*) in the crystal lattice, creating oxygen vacancies to
maintain charge neutrality.[1] The amount of yttria added determines the stabilized phase.

o Partially Stabilized Zirconia (PSZ): Typically contains 3-6 mol% yttria and consists of a
mixture of tetragonal and cubic phases, or predominantly the tetragonal phase. 3 mol% YSZ
is a popular choice for structural applications due to its high strength and toughness.[4]
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» Fully Stabilized Zirconia (FSZ): Contains higher concentrations of yttria (typically 8 mol% or
more) and exhibits a stable cubic structure.[4] 8 mol% YSZ is known for its excellent ionic
conductivity.[4]

Stress, temperature, and environmental conditions can induce phase transformations in YSZ.
For instance, mechanical stress can trigger a transformation from the metastable tetragonal
phase to the more stable monoclinic phase, a phenomenon known as transformation
toughening, which enhances the material's fracture toughness.[5] However, prolonged
exposure to low temperatures in a humid environment can lead to low-temperature degradation
(LTD), where the tetragonal to monoclinic transformation results in surface microcracking.[6]
Under certain mechanical loading conditions, a rhombohedral phase can also be formed.[7]
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Phase transformations in zirconia and the role of yttria stabilization.

Mechanical Properties

YSZ is renowned for its excellent mechanical properties, making it suitable for a wide range of
demanding applications, from dental implants to cutting tools.[4][8]
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3 mol% YSZ 8 mol% YSZ
Property . 1.5 mol% YSZ Notes
(Tetragonal) (Cubic)
Density (g/cm3) ~6.05 6.02[4] -
Mohs hardness
Hardness )
) ~1250 1215[5] 1200-1215[5] of approximately
(Vickers, HV10)
8.5[4]
Highly
Flexural Strength  >1000 - 1200[4] dependent on
- 1020 - 1070[5] _
(MPa) [5119] processing and
microstructure.
Fracture Enhanced by
Toughness ~5 - 10[4][5]1[9] - 8.5 -10[5] transformation
(MPa-m?/2) toughening.
Young's Modulus
~210 234[10] -

(GPa)

Thermal Properties

YSZ's low thermal conductivity and high melting point make it an excellent material for thermal

barrier coatings and high-temperature applications.[4]
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Property Value Notes
) ) Suitable for extreme high-
Melting Point (°C) > 2700[4] ]
temperature environments.
Decreases with increasing
o 2.0 - 2.3[4] (at room temperature. Porosity can
Thermal Conductivity (W/m-K)
temperature) further reduce thermal
conductivity.[10]
Coefficient of Thermal - ) ]
) 10.5 - 11.2[1][4] Value for stabilized zirconia.
Expansion (10-%/°C)
Maximum Service Temperature 1200[9] Can exceed 2000°C in some
(°C) forms.[9]

Electrical Properties

Fully stabilized cubic YSZ is a prominent solid-state ionic conductor, allowing the transport of
oxygen ions at elevated temperatures. This property is crucial for applications such as solid
oxide fuel cells (SOFCs) and oxygen sensors.

Property Value Notes

Increases with temperature.

The maximum conductivity is

lonic Conductivity (S/cm) ~0.1 at 1000°C (for 8YS2)
observed around 8-9 mol%
yttria.[1]
Activation Energy for
, ~1.1][5]
Conduction (eV)
Dielectric Constant ~27[11]

Optical Properties

The optical properties of YSZ are highly dependent on its phase composition, grain size, and
any dopants present. Single crystals of YSZ can be transparent, while polycrystalline materials

are typically opaque.
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Property Value Notes

) Varies with wavelength and
Refractive Index ~2.1-2.2 _
yttria content.

Band Gap (eV) ~5.89[12] Direct bandgap.[12]

) ) 8YSZ can have an in-line
Can be high for single crystals ]
_ _ transmittance of up to 51% at
Transmittance and dense, nano-crystalline ]
) 800 nm for a 1 mm thick
ceramics.
sample.

Experimental Protocols
Fracture Toughness Measurement (Single Edge V-Notch
Beam - SEVNB)

The SEVNB method is a widely used technique for determining the fracture toughness of
ceramic materials.

Methodology:

e Specimen Preparation: Prepare rectangular bar specimens of YSZ with precise dimensions.
A common size is 3mm x 4mm x 45mm.

» V-Notch Creation: A sharp V-notch is introduced at the center of one of the 4mm faces. This
is typically done by first creating a saw cut and then sharpening it with a razor blade and
diamond paste.

e Three-Point Bending Test: The notched specimen is placed on two supporting pins in a
universal testing machine, with the V-notch on the tensile side (facing downwards). A load is
applied to the opposite face, directly above the notch, at a constant displacement rate (e.g.,
0.5 mm/min) until fracture occurs.

o Data Analysis: The fracture toughness (Klc) is calculated using the fracture load, specimen
dimensions, and the notch depth.
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Workflow for SEVNB Fracture Toughness Measurement.

Thermal Conductivity Measurement (Laser Flash
Analysis - LFA)

LFA is a non-destructive technigue used to measure thermal diffusivity, from which thermal
conductivity can be calculated.

Methodology:

o Sample Preparation: A small, thin, disc-shaped sample of YSZ is prepared. The surfaces
should be flat and parallel.

o Coating: The sample is often coated with a thin layer of graphite to enhance the absorption
of the laser pulse and the emission of thermal radiation.

o Measurement: The sample is placed in a furnace and heated to the desired temperature. A
high-intensity, short-duration laser pulse is fired at one face of the sample.

o Temperature Detection: An infrared detector focused on the opposite face of the sample
records the temperature rise as a function of time.

o Data Analysis: The thermal diffusivity is calculated from the time it takes for the rear face to
reach half of its maximum temperature rise. The thermal conductivity is then calculated using
the measured thermal diffusivity, the specific heat capacity (measured separately, e.g., by
DSC), and the density of the material.
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Principle of Laser Flash Analysis (LFA).

lonic Conductivity Measurement (Electrochemical
Impedance Spectroscopy - EIS)

EIS is a powerful technique for characterizing the electrical properties of materials, including

the ionic conductivity of YSZ.
Methodology:

o Sample Preparation: A dense, disc-shaped pellet of YSZ is prepared. Porous electrodes
(e.g., platinum paste) are applied to both faces of the pellet and fired to ensure good contact.
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» Measurement Setup: The sample is placed in a furnace with electrical contacts. A
potentiostat/galvanostat with a frequency response analyzer is used to apply a small
amplitude AC voltage across the sample over a wide range of frequencies (e.g., 1 MHz to
0.1 Hz).

o Data Acquisition: The instrument measures the resulting AC current and the phase shift
between the voltage and current.

o Data Analysis: The impedance data is typically plotted in a Nyquist plot (imaginary vs. real
impedance). The data is then fitted to an equivalent circuit model to separate the
contributions of the grain, grain boundary, and electrode processes to the total resistance.
The ionic conductivity is calculated from the bulk resistance, the sample dimensions
(thickness and electrode area).

Prepare YSZ Pellet »| Perform EIS Measurement - q »| Fitto Equivalent ».| Calculate lonic
®—> with Electrodes - (Vary Frequency) | CETEETS NG MER R ™ circuit Model Conductivity

A

Click to download full resolution via product page

Workflow for lonic Conductivity Measurement using EIS.

Optical Transmittance and Band Gap Determination (UV-
Vis Spectroscopy)

UV-Vis spectroscopy is used to measure the absorption and transmission of light through a
material, from which the optical band gap can be determined.

Methodology:

o Sample Preparation: A thin, polished, and transparent sample of YSZ is required. For
powders, diffuse reflectance spectroscopy can be used.

o Measurement: The sample is placed in a UV-Vis spectrophotometer. The instrument
measures the intensity of light transmitted through the sample over a range of wavelengths
(typically 200-800 nm). A baseline is first recorded without the sample.

e Data Analysis:
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o The transmittance spectrum is obtained.

o The absorption coefficient (a) is calculated from the absorbance data and the sample
thickness.

o ATauc plot is constructed by plotting (ahv)n against the photon energy (hv), where 'n’
depends on the nature of the electronic transition (n=2 for a direct band gap
semiconductor like YSZ).

o The linear portion of the Tauc plot is extrapolated to the energy axis to determine the
optical band gap.
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Determination of Optical Band Gap using UV-Vis Spectroscopy.

Conclusion

Yttria-stabilized zirconia is a versatile ceramic with a remarkable set of properties that can be
tailored through the control of its yttria content and microstructure. Its high strength, toughness,
thermal stability, and ionic conductivity make it an indispensable material in a wide array of
advanced technological applications. A thorough understanding of its fundamental properties
and the methods used for their characterization is essential for the continued development and
application of this important material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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